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Compound of Interest

Compound Name: Dibenzo-24-crown-8

Cat. No.: B080794

This guide provides an in-depth overview of Dibenzo-24-crown-8 (DB24C8), a macrocyclic
polyether of significant interest in chemical research. It is intended for researchers, scientists,
and professionals in drug development who are considering the use of this compound in their
work. This document outlines its chemical and physical properties, identifies commercial
suppliers, and details experimental protocols for its primary applications.

Introduction to Dibenzo-24-crown-8

Dibenzo-24-crown-8 is a macrocyclic compound characterized by a 24-membered ring
containing eight oxygen atoms, with two benzene rings fused to the polyether framework. This
structure imparts a unique ability to form stable complexes with specific cations, a property that
underpins its utility in various chemical applications. The oxygen atoms create a hydrophilic
cavity that can selectively bind cations based on their size, while the dibenzo groups contribute
to the molecule's rigidity and solubility in organic solvents.

Its primary applications in a research setting are as a phase-transfer catalyst and as a key
component in the synthesis of mechanically interlocked molecules, such as rotaxanes.

Commercial Availability and Supplier Specifications

Dibenzo-24-crown-8 is readily available from several chemical suppliers. The purity and
pricing can vary, so a comparative analysis is crucial for sourcing the appropriate grade for a
given research need. Below is a summary of offerings from prominent suppliers.
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) Product . Available .

Supplier Purity . Price (USDI/g)
Number Quantities

Sigma-Aldrich
253197 =298% 19, 59 ~$94.35/g

(Merck)

TCI America D1830 >98.0% (GC) 19, 59, 25¢g ~$82.00/g

Strem Chemicals  08-0510 98% 1g, 59 ~$115.00/g

Aladdin Scientific ~ ALA-D154617-1g min 98% 19 ~$81.73/g

GM Chemical Bulk quantities ] o
GM-0402A >98.0% (HPLC) ] Inquire for pricing

Co., Ltd. available

Merck Millipore 813755 =>99% (GC) 19, 59 Inquire for pricing

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to consult the suppliers’ websites for the most current pricing and availability.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of Dibenzo-24-crown-
8 is essential for its effective use in experimental design.

Property Value Reference
CAS Number 14174-09-5 [1][2]
Molecular Formula C24H320s [1][2]
Molecular Weight 448.51 g/mol [1][2]
Appearance White to light yellow powder or 2]
crystals
Melting Point 103-105 °C [1]
Purity Typically =98% [11[2]

Experimental Protocols
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Synthesis of[3]Rotaxane via Stoppering Reaction

This protocol is a generalized procedure based on methodologies reported in the literature for
the synthesis of[3]rotaxanes where Dibenzo-24-crown-8 acts as the wheel threaded onto a
molecular axle.

Materials:

Dibenzo-24-crown-8 (DB24C8)

e Asuitable axle precursor with terminal reactive groups (e.g., a secondary ammonium salt
with terminal hydroxyl or amino groups)

o Abulky "stoppering" agent (e.g., 3,5-dimethylphenyl isocyanate)

e An appropriate solvent (e.g., dry chloroform or dichloromethane)

o A catalyst, if required (e.g., dibutyltin dilaurate for urethane formation)

o Standard laboratory glassware and purification apparatus (e.g., chromatography columns)

Procedure:

e Pseudorotaxane Formation: In a dry reaction flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve the axle precursor and a molar excess (typically 1.5 to 2 equivalents) of
Dibenzo-24-crown-8 in the chosen solvent. Stir the solution at room temperature to allow for
the formation of the pseudorotaxane intermediate, where the crown ether is threaded onto
the axle.

» Stoppering: To the solution containing the pseudorotaxane, add the stoppering agent. If a
catalyst is required for the stoppering reaction, it should be added at this stage.

o Reaction: The reaction mixture is then typically stirred at room temperature or heated under
reflux until the reaction is complete, as monitored by an appropriate technique (e.g., TLC or
LC-MS).

 Purification: Upon completion, the solvent is removed under reduced pressure. The resulting
crude product is then purified, typically by column chromatography on silica gel, to isolate the
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desired[3]rotaxane from unreacted starting materials and byproducts.

o Characterization: The structure and purity of the synthesized[3]rotaxane should be confirmed
by standard analytical techniques, such as *H NMR, 13C NMR, and mass spectrometry.

Starting Materials

Dibenzo-24-crown-8
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Workflow for the synthesis of a[3]rotaxane using Dibenzo-24-crown-8.

Phase-Transfer Catalysis

Dibenzo-24-crown-8 can be employed as a phase-transfer catalyst to facilitate reactions
between reactants that are soluble in immiscible phases (e.g., an aqueous phase and an

organic phase).
General Procedure:

o Reaction Setup: In a reaction vessel, combine the organic reactant dissolved in a suitable
organic solvent and the aqueous reactant dissolved in water.

o Catalyst Addition: Add a catalytic amount of Dibenzo-24-crown-8 to the biphasic mixture.
The amount of catalyst is typically in the range of 1-10 mol% relative to the limiting reactant.
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e Reaction: Stir the mixture vigorously to ensure efficient mixing of the two phases and to
maximize the interfacial area. The reaction can be carried out at room temperature or with
heating, depending on the specific reaction requirements.

o Work-up and Purification: After the reaction is complete, the two phases are separated. The
organic phase is typically washed with water and/or brine, dried over a suitable drying agent
(e.g., anhydrous sodium sulfate or magnesium sulfate), and the solvent is removed under
reduced pressure. The crude product is then purified by standard methods such as
recrystallization or column chromatography.

Mechanism of Action and Logical Relationships
Role in Rotaxane Synthesis

In the synthesis of rotaxanes, Dibenzo-24-crown-8 serves as the "wheel" that encircles the
"axle." The formation of the initial pseudorotaxane is a non-covalent self-assembly process
driven by intermolecular forces such as hydrogen bonding and 1t-1t stacking between the crown
ether and a recognition site on the axle precursor. The subsequent "stoppering" reaction
covalently attaches bulky groups to the ends of the axle, mechanically trapping the crown ether
and forming the stable rotaxane structure.

Mechanism of Phase-Transfer Catalysis

As a phase-transfer catalyst, Dibenzo-24-crown-8 facilitates the transfer of an ionic reactant
from an aqueous phase to an organic phase. The crown ether encapsulates the cation of the
ionic reactant within its hydrophilic cavity, forming a lipophilic complex. This complex is soluble
in the organic phase, allowing the accompanying anion to be transported into the organic
medium where it can react with the organic substrate. After the reaction, the catalyst can return
to the aqueous phase to repeat the cycle.
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Mechanism of Dibenzo-24-crown-8 as a phase-transfer catalyst.

Role in Biological Systems and Signaling Pathways

A thorough review of the scientific literature indicates that while some crown ethers are being
investigated for biological applications, there is currently no established role for Dibenzo-24-
crown-8 in modulating biological signaling pathways. Its primary applications remain in the
fields of synthetic and materials chemistry. Some studies have explored the use of Dibenzo-
24-crown-8 in the development of electrochemical sensors for the detection of
neurotransmitters such as dopamine and adrenaline; however, this represents an analytical
application rather than a direct interaction with or modulation of a signaling cascade. Research
into the biological activities of some Dibenzo-24-crown-8 derivatives has shown a lack of
activity against certain microorganisms.
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Safety Information

Dibenzo-24-crown-8 is an irritant to the eyes, respiratory system, and skin. Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this compound. Work should be conducted in a well-ventilated area or
a fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b080794?utm_src=pdf-body
https://www.benchchem.com/product/b080794?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/226882370_Experimental_Theoretical_and_Biological_Activity_Study_on_the_Acyl-Substituted_Benzo-18-crown-6_Dibenzo-18-crown-6_and_Dibenzo-24-crown-8
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403618/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403618/
https://pubmed.ncbi.nlm.nih.gov/755674/
https://pubmed.ncbi.nlm.nih.gov/755674/
https://www.benchchem.com/product/b080794#commercial-suppliers-of-dibenzo-24-crown-8-for-research
https://www.benchchem.com/product/b080794#commercial-suppliers-of-dibenzo-24-crown-8-for-research
https://www.benchchem.com/product/b080794#commercial-suppliers-of-dibenzo-24-crown-8-for-research
https://www.benchchem.com/product/b080794#commercial-suppliers-of-dibenzo-24-crown-8-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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